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Compound of Interest

Compound Name: Sodium hydroxide monohydrate

Cat. No.: B075932 Get Quote

Technical Support Center: Sodium Hydroxide
Monohydrate Solutions
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the effect of temperature on the stability of sodium hydroxide monohydrate
solutions. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the effect of temperature on the solubility of sodium hydroxide in water?

A1: The solubility of sodium hydroxide (NaOH) in water increases significantly with

temperature. The dissolution of sodium hydroxide in water is a highly exothermic reaction,

releasing a substantial amount of heat.[1][2] While the overall dissolution process is

exothermic, when considering a saturated solution, the enthalpy of solution becomes

endothermic, leading to increased solubility with higher temperatures.[3]

Data Presentation: Solubility of Sodium Hydroxide in Water

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b075932?utm_src=pdf-interest
https://www.benchchem.com/product/b075932?utm_src=pdf-body
https://en.wikipedia.org/wiki/Sodium_hydroxide
https://www.solubilityofthings.com/sodiumhydroxide
https://chemistry.stackexchange.com/questions/4440/why-is-heating-increasing-the-solubility-of-sodium-hydroxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature (°C) Solubility ( g/100 g of H₂O)

0 41.8

25 100.0

100 337.0

Source: Adapted from available solubility data.[1]

Q2: How does temperature affect the stability of different sodium hydroxide hydrates in

solution?

A2: Sodium hydroxide can form several hydrates (NaOH·nH₂O) depending on the temperature

and concentration. The stability of these hydrates is temperature-dependent. For instance, the

monohydrate (NaOH·H₂O) crystallizes from solutions between 12.3 °C and 61.8 °C.[1] Storing

solutions at temperatures outside the stability range of a specific hydrate can lead to the

crystallization of a different hydrate or a mixture of hydrates.

Data Presentation: Stability Ranges of Sodium Hydroxide Hydrates

Hydrate Stability Temperature Range (°C)

Heptahydrate (NaOH·7H₂O) -28 to -24

Pentahydrate (NaOH·5H₂O) -24 to -17.7

Tetrahydrate (NaOH·4H₂O, α form) -17.7 to 5.4

Trihemihydrate (NaOH·3.5H₂O) 5.4 to 15.38

Dihydrate (NaOH·2H₂O) 5.0 to 12.3

Monohydrate (NaOH·H₂O) 12.3 to 65.10

Source: Adapted from Pickering, S. U. (1893).[1]

Q3: What is the recommended storage temperature for sodium hydroxide solutions?
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A3: Sodium hydroxide solutions should be stored in a cool, dry, well-ventilated area.[4] It is

recommended to maintain storage temperatures between 29°C and 38°C (85°F to 100°F).[5] If

the temperature drops below 16°C (65°F), the viscosity of the solution can increase, which may

affect its performance.[5] It is also crucial to avoid temperature swings during storage.[6]

Q4: Can heating a sodium hydroxide solution cause it to decompose?

A4: Anhydrous sodium hydroxide has a high melting point of 318 °C (604 °F) and boils at 1,388

°C (2,530 °F) without decomposition.[1][7][8] Sodium hydroxide is thermally stable and does

not decompose upon heating in the temperature ranges typically used in a laboratory for

preparing and using solutions.[7]

Troubleshooting Guides
Issue 1: Precipitation or crystallization in the sodium hydroxide solution upon cooling.

Cause: The concentration of the sodium hydroxide solution may be too high for the storage

temperature, leading to supersaturation and crystallization. Different hydrates of sodium

hydroxide have different solubility and stability ranges at various temperatures.[1]

Solution:

Gently warm the solution while stirring to redissolve the precipitate.

Store the solution at a slightly warmer temperature, within the recommended range, to

maintain solubility.

If the issue persists, consider preparing a slightly less concentrated solution.

Issue 2: The concentration of my standardized sodium hydroxide solution has decreased over

time.

Cause: Sodium hydroxide solutions readily absorb carbon dioxide (CO₂) from the

atmosphere to form sodium carbonate (Na₂CO₃).[1][9][10][11] This reaction neutralizes the

sodium hydroxide, thereby reducing its effective concentration. This process can be

accelerated at higher temperatures.

Reaction: 2NaOH(aq) + CO₂(g) → Na₂CO₃(aq) + H₂O(l)
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Solution:

Always keep containers of sodium hydroxide solutions tightly sealed when not in use.[6]

[12]

Store solutions in containers made of materials that do not react with sodium hydroxide,

such as high-density polyethylene (HDPE). Avoid glass containers for long-term storage

as sodium hydroxide can slowly react with silica in the glass.[6]

For applications requiring high precision, standardize the sodium hydroxide solution

frequently, especially if it has been stored for an extended period or at elevated

temperatures. A study on 0.1 M NaOH solution showed significant degradation after 18

days at 35°C.[13]

Issue 3: The volume of my sodium hydroxide solution changed after temperature fluctuations.

Cause: Aqueous solutions, including sodium hydroxide solutions, will expand when heated

and contract when cooled.[14] This change in volume will affect the molar concentration of

the solution.

Solution:

Always bring your solution to the intended experimental temperature before use, and

ensure all volumetric measurements are made at a consistent temperature.

For highly sensitive experiments, consider preparing solutions on a molal basis (moles of

solute per kilogram of solvent) as this is independent of temperature.

Experimental Protocols
Protocol: Assessing the Stability of a Sodium Hydroxide Monohydrate Solution at Various

Temperatures

Objective: To determine the effect of storage temperature on the concentration of a sodium

hydroxide solution over time.

Materials:
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Sodium hydroxide monohydrate (NaOH·H₂O)

Deionized, CO₂-free water (prepared by boiling and cooling deionized water)

Potassium hydrogen phthalate (KHP), primary standard grade

Phenolphthalein indicator

Calibrated volumetric flasks, pipettes, and burette

Airtight, chemically resistant storage bottles (e.g., HDPE)

Temperature-controlled chambers or incubators

Procedure:

1. Preparation of 0.1 M NaOH Solution:

Accurately weigh the required amount of NaOH·H₂O to prepare a 0.1 M solution in a

volumetric flask using CO₂-free deionized water.

Mix thoroughly until all the solid has dissolved. Allow the solution to cool to room

temperature before adjusting to the final volume.

2. Initial Standardization:

Accurately weigh a suitable amount of dried KHP and dissolve it in CO₂-free deionized

water.

Add a few drops of phenolphthalein indicator.

Titrate the KHP solution with the prepared NaOH solution until a faint pink color persists.

Repeat the titration at least three times and calculate the initial molarity of the NaOH

solution.

3. Storage Conditions:

Aliquot the standardized NaOH solution into several airtight HDPE bottles.
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Place the bottles in separate temperature-controlled chambers set at different

temperatures (e.g., 4°C, 25°C, and 40°C).

4. Periodic Testing:

At regular intervals (e.g., every 7 days for a period of 4 weeks), remove a bottle from

each temperature condition.

Allow the solution to equilibrate to room temperature.

Re-standardize the NaOH solution using the same procedure with KHP as described in

step 3.2.

Data Analysis:

Calculate the molarity of the NaOH solution at each time point for each temperature.

Plot the molarity of the NaOH solution as a function of time for each storage temperature.

Analyze the data to determine the rate of concentration change at different temperatures.

Mandatory Visualizations
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Experimental Workflow for NaOH Solution Stability Testing
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Caption: Workflow for assessing the stability of sodium hydroxide solutions.
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Factors Affecting NaOH Solution Stability
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Caption: Key factors influencing the stability of NaOH solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sodium hydroxide - Wikipedia [en.wikipedia.org]

2. solubilityofthings.com [solubilityofthings.com]

3. enthalpy - Why is heating increasing the solubility of sodium hydroxide? - Chemistry Stack
Exchange [chemistry.stackexchange.com]

4. Safe Handling Guide: Sodium Hydroxide - CORECHEM Inc. [corecheminc.com]

5. Chemical Storage Buildings for Caustic Sodium Hydroxide [uschemicalstorage.com]

6. quora.com [quora.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b075932?utm_src=pdf-body-img
https://www.benchchem.com/product/b075932?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Sodium_hydroxide
https://www.solubilityofthings.com/sodiumhydroxide
https://chemistry.stackexchange.com/questions/4440/why-is-heating-increasing-the-solubility-of-sodium-hydroxide
https://chemistry.stackexchange.com/questions/4440/why-is-heating-increasing-the-solubility-of-sodium-hydroxide
https://corecheminc.com/safe-handling-guide-sodium-hydroxide/
https://www.uschemicalstorage.com/how-to-ensure-safe-sodium-hydroxide-storage/
https://www.quora.com/How-do-you-store-sodium-hydroxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. chemistry.stackexchange.com [chemistry.stackexchange.com]

8. reddit.com [reddit.com]

9. quora.com [quora.com]

10. youtube.com [youtube.com]

11. quora.com [quora.com]

12. laballey.com [laballey.com]

13. jddtonline.info [jddtonline.info]

14. quora.com [quora.com]

To cite this document: BenchChem. [Effect of temperature on the stability of sodium
hydroxide monohydrate solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075932#effect-of-temperature-on-the-stability-of-
sodium-hydroxide-monohydrate-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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